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Compound of Interest

3'-Bromo-5'-chloro-2'-
Compound Name:

hydroxyacetophenone

cat. No.: B1273138

An In-depth Technical Guide to 3'-Bromo-5'-chloro-2'-hydroxyacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, reactivity, and safety information for 3'-Bromo-5'-chloro-2'-
hydroxyacetophenone (CAS No: 59443-15-1). This halogenated aromatic hydroxyl ketone
serves as a key intermediate in the synthesis of various biologically active compounds,
including chalcones and chroman-4-ones.

Chemical and Physical Properties

3'-Bromo-5'-chloro-2'-hydroxyacetophenone is a light orange crystalline powder.[1] Its core
physical and chemical properties are summarized below, providing essential data for laboratory
and research applications.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CsHeBrClOz [11[2][3][4]
Molecular Weight 249.49 g/mol [1][2][3]14]
Melting Point 100-103 °C (lit.) [1][2][5]
Boiling Point 297.8 £ 40.0 °C (Predicted) [1]
Density 1.691 + 0.06 g/cm3 (Predicted) [1]
pKa 8.19 + 0.23 (Predicted) [1]
Appearance Light orange powder to crystal [1]

| Storage Temperature | 2-8°C |[1] |

Table 2: Chemical Identifiers
Identifier Value Source
CAS Number 59443-15-1 [11[2][3][4][5]
MDL Number MFCD00857068 [5]

SMILES String

CC(=0O)clcc(Clyce(Br)c1O

InChl

1S/C8HBBrClO2/c1-4(11)6-2-
5(10)3-7(9)8(6)12/h2-
3,12H,1H3

| INChl Key | FFAVKFQPEOGJOA-UHFFFAOYSA-N | |

Synthesis and Experimental Protocols

The primary method for synthesizing 3'-Bromo-5'-chloro-2'-hydroxyacetophenone is through

the electrophilic bromination of its precursor, 5-chloro-2-hydroxyacetophenone.[2][3]
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Experimental Protocol: Bromination of 5-chloro-2-
hydroxyacetophenone|[8]

This protocol details the synthesis of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone from 5-
chloro-2-hydroxyacetophenone.

Materials:

5-chloro-2-hydroxyacetophenone (0.01 M, 1.70 g)

Glacial Acetic Acid (10 mL)

25% Bromine in Acetic Acid Solution (7 mL)

Ethanol (for crystallization)

Water

Procedure:

o Dissolve 5-chloro-2-hydroxyacetophenone (1.70 g) in glacial acetic acid (10 mL) in a suitable
reaction vessel.

e With continuous stirring, add the 25% bromine in acetic acid solution (7 mL) dropwise to the
mixture.

» Continue stirring the reaction mixture. The product will begin to separate out as a solid as the
reaction proceeds to completion.

« Filter the resulting solid product from the reaction mixture.
e Wash the filtered product thoroughly with water to remove any residual acid and impurities.

o Recrystallize the crude product from ethanol to yield purified 3'-Bromo-5'-chloro-2'-
hydroxyacetophenone.
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Synthesis of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone

Reagents:
- Bromine (25% in Acetic Acid)
- Glacial Acetic Acid

Starting Material:
5-chloro-2-hydroxyacetophenone

Bromination Reaction
(Dropwise addition, stirring)

Product Separation
(Precipitation)

Filtration & Washing
(with Water)

Purification
(Crystallization from Ethanol)

Final Product:

3'-Bromo-5'-chloro-2'-hydroxyacetophenone

Click to download full resolution via product page

Synthesis Workflow Diagram

Reactivity and Applications
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As a halogenated aromatic hydroxyl ketone, 3'-Bromo-5'-chloro-2'-hydroxyacetophenone is
a versatile intermediate in organic synthesis.[2] Its primary application lies in the preparation of
chalcones and their derivatives, which are known for a wide range of biological activities.

+ Chalcone Synthesis: It readily undergoes condensation reactions with various aldehydes
(such as anisaldehyde and benzaldehyde) to form the corresponding chalcones.[6]

¢ Chromanone Synthesis: It is a key precursor for synthesizing racemates of 8-bromo-6-
chloro-2-alkyl substituted chroman-4-ones and other bioactive chromanone derivatives.[2]
These scaffolds are of significant interest in drug discovery.

Key Synthetic Applications

3'-Bromo-5'-chloro-
2'-hydroxyacetophenone

Substituted Aldehyde
(e.g., Benzaldehyde)

Claisen-Schmidt

Cyclization / Further Reactions Condensation

orms heterocyclic ring C bond

8-Bromo-6-chloro-
2-substituted-4-chromanone

Substituted Chalcone

Click to download full resolution via product page

Reactivity and Synthetic Pathways

Safety and Handling

Proper handling of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone is crucial to ensure
laboratory safety. It is classified as an irritant.
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Table 3: GHS Hazard Information

Category Code Description Source
Signal Word - Warning
Hazard Statements H315 Causes skin irritation

Causes serious eye
H319 o
irritation

May cause respirato
H335 ] .y- P v
irritation

e o Skin Irritant, Category
Hazard Classifications  Skin Irrit. 2

2

Eye Irritant, Categor
Eye Irrit. 2 Y g

2

Specific Target Organ
STOT SE 3 Toxicity (Single

Exposure), Category 3

| Target Organs | - | Respiratory system | |
Recommended Personal Protective Equipment (PPE):
o Respiratory Protection: N95 type dust mask

e Hand Protection: Chemical-resistant gloves

o Eye Protection: Safety glasses or goggles

Store in a cool (2-8°C), dry, and well-ventilated area.[1] Keep the container tightly closed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB1133899.aspx
https://www.benchchem.com/product/b1273138?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 59443-15-1 CAS MSDS (3'-BROMO-5-CHLORO-2'-HYDROXYACETOPHENONE)
Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

e 2. 3-BROMO-5-CHLORO-2'-HYDROXYACETOPHENONE | 59443-15-1
[chemicalbook.com]

e 3. 3-BROMO-5-CHLORO-2'-HYDROXYACETOPHENONE synthesis - chemicalbook
[chemicalbook.com]

e 4. 3'-Bromo-5'-chloro-2'-hydroxyacetophenone 97.0+%, TCI America™ | Fisher Scientific
[fishersci.ca]

e 5. labsolu.ca [labsolu.ca]
e 6. derpharmachemica.com [derpharmachemica.com]

« To cite this document: BenchChem. [3'-Bromo-5'-chloro-2'-hydroxyacetophenone chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273138#3-bromo-5-chloro-2-hydroxyacetophenone-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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